5-methoxy-2-phenoxyphenol
Overview
Description
5-Methoxy-2-phenoxyphenol (5MPP) is a phenolic compound found in various plants, fruits, and vegetables. It is a naturally occurring antioxidant, and has been extensively studied for its potential therapeutic effects. 5MPP has been found to possess a variety of pharmacological activities, including anti-inflammatory, anti-oxidative, and anti-tumor properties. It has been used in traditional medicine for centuries, and is now being studied for its potential applications in modern medicine.
Mechanism of Action
The exact mechanism of action of 5-methoxy-2-phenoxyphenol is still not completely understood, but it is thought to act by scavenging free radicals, inhibiting the production of inflammatory mediators, and blocking the activation of transcription factors and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, scavenge free radicals, and inhibit the growth of cancer cells. It has also been shown to possess anti-oxidant, anti-inflammatory, and anti-tumor properties. In addition, this compound has been shown to possess anti-bacterial and anti-viral properties, as well as to reduce the production of lipid peroxidation.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-methoxy-2-phenoxyphenol in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize, and can be used in a variety of different experiments. The main limitation of using this compound in laboratory experiments is its relatively low solubility in water. This can make it difficult to use in certain experiments, such as those involving solubility or stability testing.
Future Directions
The potential applications of 5-methoxy-2-phenoxyphenol are vast, and there are many potential future directions for research. One potential direction is to further explore its anti-inflammatory and anti-tumor properties. Additionally, research could be done to explore its potential use in the treatment of cardiovascular disease, diabetes, and neurodegenerative diseases. Additionally, further research could be done to explore its potential use as an antioxidant and anti-microbial agent. Finally, further research could be done to explore its potential applications in food and cosmetic products.
Synthesis Methods
5-methoxy-2-phenoxyphenol can be synthesized in the laboratory by a number of methods, including oxidation of 2-phenoxyphenol, condensation of 5-methoxyphenol and 2-phenoxyphenol, and the reaction of 5-methoxyphenol and 2-chlorophenol. The most common method of synthesis is by oxidation of 2-phenoxyphenol with chromium trioxide in acetic acid. This method yields this compound in high yields and is relatively simple and inexpensive.
Scientific Research Applications
5-methoxy-2-phenoxyphenol has been studied for its potential therapeutic benefits in a variety of different areas. It has been studied for its anti-inflammatory, anti-oxidative, and anti-tumor properties. Studies have shown that this compound can inhibit the growth of cancer cells, reduce inflammation, and scavenge free radicals. It has also been studied for its potential applications in cardiovascular disease, diabetes, and neurodegenerative diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methoxy-2-phenoxyphenol involves the reaction of 5-methoxy-2-nitrophenol with phenol in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "5-methoxy-2-nitrophenol", "Phenol", "Reducing agent (e.g. iron powder, zinc dust)" ], "Reaction": [ "Step 1: Dissolve 5-methoxy-2-nitrophenol and phenol in a suitable solvent (e.g. ethanol, methanol)", "Step 2: Add the reducing agent to the reaction mixture and stir at room temperature for several hours", "Step 3: Monitor the progress of the reaction by TLC or HPLC", "Step 4: Once the reaction is complete, isolate the product by filtration or extraction", "Step 5: Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1823193-85-6 |
Molecular Formula |
C13H12O3 |
Molecular Weight |
216.2 |
Purity |
95 |
Origin of Product |
United States |
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